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Compound of Interest

Compound Name: Tetraethylammonium hydroxide

Cat. No.: B147483

For Researchers, Scientists, and Drug Development Professionals

Tetraethylammonium hydroxide (TEAOH), an organic quaternary ammonium compound,
serves as a crucial reagent and catalyst in numerous applications, from organic synthesis to
the fabrication of advanced materials. A thorough understanding of its physical properties is
paramount for its effective and safe utilization in research and development. This technical
guide provides a consolidated overview of the core physical properties of
tetraethylammonium hydroxide, detailed methodologies for their determination, and a logical
framework for understanding their interdependencies.

Core Physical Properties Data

The physical characteristics of tetraethylammonium hydroxide are most commonly reported
for its aqueous solutions, as the anhydrous form has not been isolated.[1] The properties vary
significantly with concentration. The following table summarizes key quantitative data from
various sources.
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Concentration /

Physical Property Value . Source(s)
Conditions
Molecular Formula CsH21NO N/A [2][3]
Molecular Weight 147.26 g/mol N/A [3][4][5]
Appearance CoIorIe.ss t.o ght Aqueous solution [3161[7]
yellow liquid
Melting Point -98 °C Solution [2][8]
<-25°C 20% ag. soln. [9]
Boiling Point 110 °C Solution [21[3][8]
102 °C 20% ag. soln. at 1013 ]
hPa
Density 1.023 g/mL at 25 °C [2][3][10]
1.01 g/mL 20% ag. soln. at 25 °C
1.01 g/cm3 20% ag. soln. at 20 °C  [9]
1.023 g/mL 35% ag. soln. at 25 °C  [10]
Refractive Index n20/D 1.422 Solution [2][8]
n20/D 1.373 20% ag. soln. [4]
n20/D 1.404 35% ag. soln. [10]
pH >13 20% ag. soln. at 20 °C  [2][9]
Solubility Miscible with water N/A [3][5]
Flash Point 11°C Solution [2][8]

Experimental Protocols for Property Determination

Accurate measurement of physical properties is critical. The following sections detail standard
experimental methodologies suitable for characterizing tetraethylammonium hydroxide
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solutions. Given the corrosive nature of TEAOH, appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, is mandatory for all procedures.

Density Measurement

Density of liquid samples like aqueous TEAOH can be determined using several methods.

 Vibrating Tube Densitometer: This is a highly accurate method. The liquid sample is
introduced into a U-shaped tube, which is then electromagnetically excited to vibrate at its
characteristic frequency. This frequency changes depending on the mass (and thus density)
of the sample inside the tube. The instrument measures the oscillation frequency and
converts it to a density value. This method is advantageous for its high precision (up to
0.00001 g/cm3), small sample volume, and rapid measurement time.[1]

e Pycnometer Method: A pycnometer is a glass flask with a precisely known volume. The
protocol is as follows:

[e]

Weigh the clean, dry pycnometer (ma1).

o Fill the pycnometer with the TEAOH solution, ensuring no air bubbles are present, and
thermostat to a specific temperature (e.g., 20 °C).

o Weigh the filled pycnometer (mz).

o The density (p) is calculated using the formula: p = (mz2 - m1) / V, where V is the calibrated
volume of the pycnometer. This method is accurate but requires careful handling and
precise temperature control.[1][3]

o Hydrostatic Weighing (Archimedes' Principle): This technique involves weighing a reference
body of known volume (a glass sinker) first in air and then immersed in the TEAOH solution.
The difference in weight is equal to the weight of the displaced liquid. The density of the
liquid is then calculated from the buoyant force and the sinker's volume.[5]

Melting and Boiling Point Determination

e Melting Point: Since aqueous TEAOH solutions are liquid at room temperature, this
measurement applies to their freezing point. The capillary method is standard for crystalline
solids but can be adapted for determining freezing points.[11][12]
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o A small sample of the solution is placed in a capillary tube.

o The tube is placed in a cooling bath or a specialized apparatus capable of controlled
cooling.

o The temperature is lowered gradually (e.g., 1 °C/min) near the expected freezing point.

o The temperature at which the first crystals appear and the temperature at which the entire
sample solidifies are recorded as the freezing range.

» Boiling Point: The equilibrium boiling point can be determined using a method analogous to
ASTM D1120.[13][14]

o A specific volume of the TEAOH solution (e.g., 100 mL) is placed in a round-bottom flask
with a few boiling chips.

o Areflux condenser is attached to the flask to prevent the loss of vapor.

o A calibrated thermometer is positioned so that the bulb is just above the liquid surface,
measuring the vapor temperature.

o The solution is heated gently until it reaches a steady reflux.

o The constant temperature observed during boiling is recorded as the equilibrium boiling
point. This value should be corrected for atmospheric pressure.

pH Measurement

As a strong base, the pH of a TEAOH solution is expected to be high (>13).[9] A standard pH
meter with a glass electrode is used for this measurement.

» Calibrate the pH meter using at least two standard buffer solutions (e.g., pH 7, 10, and 12).
e Rinse the electrode thoroughly with deionized water and gently blot dry.

e Immerse the electrode in the TEAOH solution.
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» Allow the reading to stabilize before recording the pH value. Given the high ionic strength
and extreme pH, it is important to use an electrode designed for such conditions to ensure
accuracy.[7]

Refractive Index Measurement

The refractive index is a measure of how light bends as it passes through the substance and is
useful for determining the concentration of solutions. An Abbe refractometer is a common
instrument for this purpose.[2][10]

Ensure the prism of the refractometer is clean and dry.
o Apply a few drops of the TEAOH solution to the lower prism.

o Close the prisms and allow the sample to reach thermal equilibrium with the instrument
(typically 20 °C).

o While looking through the eyepiece, adjust the control knob until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

o Read the refractive index value from the scale. The measurement is typically reported with
reference to the sodium D-line (589 nm), denoted as nD.

Logical Relationships of Physical Properties

The physical properties of tetraethylammonium hydroxide solutions are interconnected. The
concentration of the solution is a primary determinant for properties like density, boiling point,
and refractive index. These relationships are crucial for quality control and application-specific
formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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